Cas no 1361698-79-4 (2-(Aminomethyl)-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-methanol)

• Product Name: 2-(Aminomethyl)-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-methanol
• CAS No: 1361698-79-4
• MF: C₉H₉F₅N₂O
• MW: 256.172579526901
• CID: 4798214
• Update Time: 2025-11-01

2-(Aminomethyl)-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-methanol

• Inchi： 1S/C9H9F5N2O/c10-8(11)6-5(1-15)16-2-4(3-17)7(6)9(12,13)14/h2,8,17H,1,3,15H2
• InChI Key： GOLJSMUYJMVKCU-UHFFFAOYSA-N
• SMILES： FC(C1C(CO)=CN=C(CN)C=1C(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 248
• XLogP3: 0.4
• Topological Polar Surface Area: 59.1

Additional information on 2-(Aminomethyl)-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-methanol

Introduction to 2-(Aminomethyl)-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-methanol (CAS No. 1361698-79-4)

2-(Aminomethyl)-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-methanol, identified by its CAS number 1361698-79-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its biological activity and utility in drug development. The presence of multiple fluorinated substituents, along with an amine and hydroxymethyl functional groups, makes this molecule a promising candidate for further exploration in synthetic chemistry and pharmacological applications.

The structural features of 2-(Aminomethyl)-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-methanol contribute to its unique chemical properties. The difluoromethyl and trifluoromethyl groups introduce electron-withdrawing effects, which can influence the reactivity and electronic distribution across the molecule. These fluorinated moieties are particularly interesting because they are often employed in medicinal chemistry to enhance metabolic stability, lipophilicity, and binding affinity to biological targets. The aminomethyl group provides a site for further functionalization, enabling the synthesis of more complex derivatives that could exhibit enhanced pharmacological properties.

In recent years, there has been a surge in research focused on developing novel compounds with fluorinated pyridine cores due to their potential in treating various diseases. For instance, studies have demonstrated that fluorinated pyridines can serve as key structural motifs in kinase inhibitors, which are critical in the treatment of cancers and inflammatory disorders. The compound 2-(Aminomethyl)-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-methanol could be a valuable intermediate in the synthesis of such inhibitors, offering a scaffold that may interact effectively with protein targets.

One of the most compelling aspects of this compound is its versatility in drug design. The combination of an amine and hydroxymethyl groups allows for diverse chemical modifications, such as coupling reactions with carboxylic acids or activation with reagents like carbodiimides to form amides. This flexibility makes it an attractive building block for medicinal chemists seeking to develop new therapeutic agents. Additionally, the electron-deficient nature of the difluoromethyl and trifluoromethyl groups can be exploited to fine-tune the electronic properties of the molecule, potentially improving its interaction with biological receptors.

Recent advancements in computational chemistry have also highlighted the importance of fluorinated pyridines in drug discovery. Molecular modeling studies have shown that these compounds can exhibit high binding affinities to enzymes and receptors due to their ability to form strong hydrogen bonds and hydrophobic interactions. The presence of both polar and non-polar regions in 2-(Aminomethyl)-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-methanol enhances its potential as a pharmacophore, making it a candidate for designing molecules with improved solubility and bioavailability.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions, cross-coupling reactions, and functional group transformations. The use of advanced catalytic systems, such as palladium-based catalysts for cross-coupling reactions, has significantly improved the efficiency of these synthetic processes. Additionally, green chemistry principles have been increasingly applied to minimize waste and improve sustainability in the synthesis of fluorinated compounds.

In terms of biological activity, preliminary studies on derivatives of this compound have shown promising results in various disease models. For example, certain fluorinated pyridines have been reported to inhibit the activity of enzymes involved in cancer cell proliferation. The structural features of 2-(Aminomethyl)-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-methanol suggest that it may share similar bioactivity profiles with these known inhibitors, making it a potential lead compound for further pharmacological investigation.

The role of fluorine atoms in modulating drug properties cannot be overstated. Fluorine substitution can alter metabolic pathways, enhance binding interactions, and improve pharmacokinetic profiles. In particular, the difluoromethyl and trifluoromethyl groups are known to increase metabolic stability by preventing oxidative degradation. This property is crucial for extending the half-life of drugs in vivo and improving their therapeutic efficacy. Furthermore, fluorinated compounds often exhibit better oral bioavailability due to their increased lipophilicity.

As research continues to uncover new applications for fluorinated pyridines, compounds like 2-(Aminomethyl)-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-methanol are likely to play an increasingly important role in drug development. The ability to modify their structure while maintaining potent biological activity makes them invaluable tools for medicinal chemists seeking to design next-generation therapeutics. Future studies may focus on exploring new synthetic methodologies and evaluating their potential as leads for clinical trials.

The integration of cutting-edge technologies such as high-throughput screening (HTS) and structure-based drug design (SBDD) will further accelerate the discovery process for novel fluorinated pyridines. These approaches allow researchers to rapidly test large libraries of compounds for biological activity and optimize their properties based on computational predictions. By leveraging these technologies alongside traditional synthetic methods, scientists can efficiently identify promising candidates for further development.

In conclusion,2-(Aminomethyl)-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-methanol (CAS No. 1361698-79-4) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activity. Its versatility as a synthetic intermediate makes it a valuable tool for developing new therapeutic agents targeting various diseases. As research progresses, this compound is poised to contribute significantly to the field of medicinal chemistry, offering new opportunities for innovation and discovery.